Cas no 618383-27-0 ((1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL)
618383-27-0 structure
Product Name:(1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
CAS No:618383-27-0
MF:C17H14ClFN2O
MW:316.757266521454
CID:955565
PubChem ID:3679816
Update Time:2025-04-19
(1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL Chemical and Physical Properties
Names and Identifiers
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- (1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL
- (1-(3-CHLORO-4-FLUOROPHENYL)-3-(4-METHYLPHENYL)-1H-PYRAZOL-4-YL)METHANOL
- [1-(3-chloro-4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazol-4-yl]methanol
- 1-(3-Chloro-4-fluorophenyl)-3-(4-methylphenyl)-1H-pyrazole-4-methanol
- AKOS024412288
- (1-(3-Chloro-4-fluorophenyl)-3-(p-tolyl)-1H-pyrazol-4-yl)methanol
- 618383-27-0
- DTXSID001158181
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- Inchi: 1S/C17H14ClFN2O/c1-11-2-4-12(5-3-11)17-13(10-22)9-21(20-17)14-6-7-16(19)15(18)8-14/h2-9,22H,10H2,1H3
- InChI Key: ZRBWLJAWQKOAJF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)N1C=C(CO)C(C2C=CC(C)=CC=2)=N1)F
Computed Properties
- Exact Mass: 316.07800
- Monoisotopic Mass: 316.0778689g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 38Ų
Experimental Properties
- PSA: 38.05000
- LogP: 4.13250
(1-(3-CHLORO-4-FLUOROPHENYL)-3-P-TOLYL-1H-PYRAZOL-4-YL)METHANOL Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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